Cas no 1253926-05-4 (Ethyl 2-(4-bromo-1H-indol-1-yl)acetate)

• Product Name: Ethyl 2-(4-bromo-1H-indol-1-yl)acetate
• CAS No: 1253926-05-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD24185527
• CID: 4784865
• Update Time: 2025-05-22

Ethyl 2-(4-bromo-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-bromo-1H-indol-1-yl)acetate
• ethyl 2-(4-bromoindol-1-yl)acetate

• MDL： MFCD24185527
• Inchi： 1S/C12H12BrNO2/c1-2-16-12(15)8-14-7-6-9-10(13)4-3-5-11(9)14/h3-7H,2,8H2,1H3
• InChI Key： WOBASMSYCAFYNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CN2CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 3.1
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(4-bromo-1H-indol-1-yl)acetate

Ethyl 2-(4-bromo-1H-indol-1-yl)acetate: A Comprehensive Overview

Ethyl 2-(4-bromo-1H-indol-1-yl)acetate, with the CAS number 1253926-05-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive molecules, including alkaloids, pigments, and synthetic drugs.

The Ethyl 2-(4-bromo-1H-indol-1-yl)acetate molecule is characterized by its indole core substituted with a bromine atom at the 4-position and an ethoxycarbonyl group at the 1-position. This substitution pattern not only enhances the compound's stability but also confers unique electronic and steric properties that make it a valuable building block in organic synthesis. The bromine substituent at position 4 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions.

Recent studies have highlighted the potential of Ethyl 2-(4-bromo-1H-indol-1-yl)acetate as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the construction of complex indole derivatives with promising anti-cancer and anti-inflammatory activities. The ethoxycarbonyl group at position 1 serves as a versatile functional group that can be readily modified through hydrolysis or other transformations to yield derivatives with enhanced pharmacokinetic properties.

The synthesis of Ethyl 2-(4-bromo-1H-indol-1-yl)acetate typically involves multi-step processes that begin with the preparation of the indole core. One common approach is the Paal-Knorr synthesis, which involves cyclization of an o-amino carbonyl compound under acidic conditions to form the indole ring system. Subsequent bromination at position 4 and acetylation at position 1 yield the desired product. The reaction conditions are carefully optimized to ensure high yields and selectivity.

In terms of applications, Ethyl 2-(4-bromo-1H-indol-1-yl)acetate has found utility in both academic and industrial settings. Its use as a chiral auxiliary in asymmetric synthesis has been explored, where the bromine substituent serves as a directing group for enantioselective reactions. Additionally, this compound has been employed in medicinal chemistry as a scaffold for drug discovery efforts targeting various disease states.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(4-bromo-1H-indol-1-y acetate. Quantum mechanical calculations have revealed that the bromine substituent significantly alters the electron density distribution across the molecule, enhancing its ability to participate in π-interactions with biological targets. These findings have implications for rational drug design strategies aimed at optimizing binding affinities.

In conclusion, Ethyl 2-(4-bromo-1H-indol -y acetate is a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules.